Cas no 1207014-73-0 (3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine)

• Product Name: 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine
• CAS No: 1207014-73-0
• MF: C₂₁H₂₄N₆O₂
• MW: 392.454263687134
• CID: 6329375
• PubChem ID: 45501848
• Update Time: 2025-10-08

3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine
• 1207014-73-0
• AKOS024496425
• (3-methoxy-1-methyl-1H-pyrazol-4-yl)(4-(6-(o-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone
• SR-01000920773-1
• SR-01000920773
• VU0634396-1
• (3-methoxy-1-methylpyrazol-4-yl)-[4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• 3-[4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• F5088-3003

• Inchi： 1S/C21H24N6O2/c1-15-6-4-5-7-16(15)18-8-9-19(23-22-18)26-10-12-27(13-11-26)21(28)17-14-25(2)24-20(17)29-3/h4-9,14H,10-13H2,1-3H3
• InChI Key： XEVLXDDPSHCYCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=NN(C)C=1)OC)N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1

Computed Properties

• Exact Mass: 392.19607403g/mol
• Monoisotopic Mass: 392.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine

Research Briefing on 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine (CAS: 1207014-73-0)

In recent years, the compound 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine (CAS: 1207014-73-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique pyridazine and piperazine core, has shown promising potential as a scaffold for drug development, particularly in targeting protein-protein interactions and kinase inhibition pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine involves a multi-step process that leverages modern coupling reactions and functional group transformations. Recent studies have optimized the yield and purity of this compound through the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological evaluations.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific kinase pathways. In vitro assays have revealed its inhibitory effects on several kinases implicated in cancer and inflammatory diseases, with IC50 values in the low micromolar range. Molecular docking studies suggest that the pyridazine and piperazine moieties play a critical role in binding to the ATP-binding sites of these kinases, thereby disrupting their enzymatic activity. Additionally, the compound's ability to penetrate cell membranes and exhibit favorable pharmacokinetic properties has been highlighted in preclinical models.

Recent preclinical studies have explored the therapeutic potential of 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine in oncology. In murine models of breast cancer and leukemia, the compound exhibited tumor growth inhibition and induced apoptosis in cancer cells. These effects were attributed to its dual action on both proliferative and survival signaling pathways. Furthermore, its combination with standard chemotherapeutic agents has shown synergistic effects, suggesting its potential as an adjunct therapy.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Researchers are currently investigating structural analogs and prodrug strategies to enhance its bioavailability and reduce toxicity. The compound's unique chemical structure also opens avenues for further derivatization, potentially leading to novel therapeutics with improved efficacy and safety profiles.

In conclusion, 3-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazin-1-yl-6-(2-methylphenyl)pyridazine represents a compelling candidate for further drug development. Its multifaceted biological activity, combined with recent synthetic advancements, positions it as a valuable tool for both basic research and translational applications. Ongoing studies are expected to elucidate its full therapeutic potential and pave the way for clinical evaluation.